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Compound of Interest

Compound Name: Arprinocid-15N3

Cat. No.: B15559357

Get Quote

For researchers, scientists, and drug development professionals, this technical guide provides

an in-depth overview of Arprinocid-15N3, a crucial isotopically labeled internal standard for

quantitative analytical studies. This document details available supplier information, purity

specifications, and relevant analytical methodologies.

Introduction to Arprinocid
Arprinocid is a purine analog known for its activity against the parasite Toxoplasma gondii. Its

isotopically labeled counterpart, Arprinocid-15N3, serves as an indispensable tool in

pharmacokinetic and metabolic studies, enabling precise quantification in complex biological

matrices through mass spectrometry-based methods.

Supplier and Purity Information
The availability of high-purity Arprinocid-15N3 is critical for its use as a reference standard.

The following table summarizes the information for a known supplier.
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Supplier
Product
Number

Stated
Purity

Isotopic
Purity

Format Storage

WITEGA

Laboratorien

Berlin-

Adlershof

GmbH

OP315
> 99.0%

(HPLC)

> 80.4 atom%

15N (MS)
Neat

Refrigerator

(2-8°C)

MedchemExp

ress

HY-

W104379S

Not specified,

refer to

Certificate of

Analysis[1][2]

Not specified Not specified

Refer to

Certificate of

Analysis[1][2]

Analytical Methodologies for Purity Assessment
While a specific, detailed protocol for the purity determination of an Arprinocid-15N3 reference

standard is not publicly available, established methods for the analysis of the unlabeled

compound, Arprinocid, can be adapted. High-Performance Liquid Chromatography (HPLC) is a

commonly cited method for the analysis of Arprinocid in various matrices and is the method

used by WITEGA Laboratorien to specify the purity of their standard.

Experimental Protocol: Purity Determination by High-
Performance Liquid Chromatography (HPLC)
This protocol is a generalized procedure based on established HPLC methods for Arprinocid

analysis.[3][4]

1. Instrumentation:

High-Performance Liquid Chromatograph equipped with a UV detector.

Analytical column suitable for polar compounds (e.g., C18, 250 mm x 4.6 mm, 5 µm).

2. Reagents and Materials:

Arprinocid-15N3 reference standard.
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HPLC-grade acetonitrile.

HPLC-grade methanol.

Purified water (e.g., Milli-Q or equivalent).

HPLC-grade buffer salts (e.g., ammonium acetate or phosphate buffer).

0.22 µm syringe filters.

3. Chromatographic Conditions (Example):

Mobile Phase: A gradient of acetonitrile and a buffered aqueous solution (e.g., 20 mM

ammonium acetate, pH 5.0).

Flow Rate: 1.0 mL/min.

Column Temperature: 30°C.

Detection Wavelength: 260 nm.

Injection Volume: 10 µL.

4. Standard Solution Preparation:

Accurately weigh a small amount of the Arprinocid-15N3 reference standard.

Dissolve in a suitable solvent (e.g., methanol or a mixture of methanol and water) to prepare

a stock solution of known concentration (e.g., 1 mg/mL).

Perform serial dilutions of the stock solution to prepare working standards of lower

concentrations.

Filter all solutions through a 0.22 µm syringe filter before injection.

5. Analysis:

Inject the prepared standard solutions into the HPLC system.
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Record the chromatograms and integrate the peak area of the main component.

6. Purity Calculation:

Calculate the purity of the Arprinocid-15N3 standard by the area normalization method,

assuming that all impurities are eluted and detected.

Purity (%) = (Area of the main peak / Total area of all peaks) x 100

Visualizing Workflows and Structures
To better illustrate the processes and relationships involved in working with Arprinocid-15N3,

the following diagrams are provided.

Caption: Chemical Structure of Arprinocid-15N3.
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Click to download full resolution via product page

Caption: General workflow for using Arprinocid-15N3 as an internal standard.

HPLC Purity Analysis Workflow

Prepare Arprinocid-15N3
Standard Solution

Inject Standard into
HPLC System

Set Up HPLC
Chromatographic Conditions

Acquire Chromatogram

Integrate Peaks and
Calculate Purity

Click to download full resolution via product page

Caption: Workflow for determining the purity of Arprinocid-15N3 by HPLC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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